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Compound of Interest

Compound Name: ONO-6126

Cat. No.: B1677319 Get Quote

Technical Support Center: ONO-6126
Welcome to the technical support center for ONO-6126. This resource is designed to assist

researchers, scientists, and drug development professionals in successfully utilizing ONO-6126
in their experiments. Here you will find troubleshooting guides and frequently asked questions

to address common challenges, particularly those related to solubility.

Frequently Asked Questions (FAQs)
Q1: What is ONO-6126?

ONO-6126 is a potent and selective inhibitor of phosphodiesterase 4 (PDE4).[1][2] It has been

investigated for its potential therapeutic applications in inflammatory conditions such as

bronchial asthma and allergic conjunctivitis.[1][3]

Q2: What is the mechanism of action of ONO-6126?

As a PDE4 inhibitor, ONO-6126 works by preventing the breakdown of cyclic adenosine

monophosphate (cAMP), a key intracellular second messenger. Increased levels of cAMP lead

to the activation of Protein Kinase A (PKA), which in turn modulates the activity of various

downstream signaling pathways involved in inflammation. This ultimately results in the

suppression of pro-inflammatory responses.

Q3: What are the basic chemical properties of ONO-6126?
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Property Value

CAS Number 401519-28-6

Molecular Formula C₂₀H₂₇N₃O₄

Molecular Weight 373.45 g/mol

Appearance Solid powder

Q4: How should I store ONO-6126?

For long-term storage, ONO-6126 powder should be stored at -20°C for up to two years. A

stock solution in DMSO can be stored at -80°C for up to six months. For short-term storage, the

powder can be kept at 4°C for a few weeks, and a DMSO stock solution can be stored at 4°C

for up to two weeks.[3]

Troubleshooting Guide: ONO-6126 Solubility Issues
A common challenge encountered with ONO-6126 is its limited solubility in aqueous media,

which can lead to precipitation and inconsistent experimental results. This guide provides a

systematic approach to addressing these issues.

Problem: My ONO-6126 precipitates when I add it to my cell culture medium.

This is a frequent issue when diluting a DMSO stock solution into an aqueous buffer or

medium. The drastic change in solvent polarity causes the compound to fall out of solution.

Solution Workflow:
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Troubleshooting workflow for ONO-6126 precipitation.
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Detailed Steps:

Optimize DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is at a level tolerated by your cells, typically below 0.5%. High concentrations of

DMSO can be toxic and can also contribute to solubility issues upon dilution.

Perform Serial Dilutions: Instead of a single large dilution, perform a series of smaller,

stepwise dilutions of your DMSO stock in your final aqueous medium. This gradual change in

solvent environment can help to keep ONO-6126 in solution.

Pre-warm the Medium: Warming your cell culture medium to 37°C before adding the ONO-
6126 stock solution can improve solubility.

Ensure Rapid Dispersion: Immediately after adding the ONO-6126 solution to the medium,

vortex or gently mix the solution to ensure it is dispersed quickly and evenly.

Consider a Co-solvent: If precipitation persists, the use of a water-miscible co-solvent in your

stock solution, such as ethanol or polyethylene glycol (PEG), in addition to DMSO, may

improve solubility in the final aqueous solution. However, the effect of any co-solvent on your

experimental system must be evaluated.

Experimental Protocols
Protocol 1: Preparation of ONO-6126 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ONO-6126 in DMSO.

Materials:

ONO-6126 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette
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Procedure:

Calculate the required mass of ONO-6126:

Molecular Weight of ONO-6126 = 373.45 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 0.001 L * 373.45 g/mol = 0.0037345 g = 3.73 mg

Weigh the ONO-6126 powder: Accurately weigh out 3.73 mg of ONO-6126 powder and

place it in a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of sterile DMSO to the tube containing the ONO-6126 powder.

Dissolve the compound: Vortex the solution for 1-2 minutes until the powder is completely

dissolved. A brief sonication in a water bath can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -80°C for long-term storage.

Protocol 2: Kinetic Solubility Assessment in Aqueous
Media
This protocol provides a method to estimate the kinetic solubility of ONO-6126 in your specific

experimental medium.

Materials:

10 mM ONO-6126 stock solution in DMSO

Your specific cell culture medium or aqueous buffer

96-well plate (clear bottom)

Plate reader capable of measuring turbidity (absorbance at ~600-650 nm)

Multichannel pipette
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Procedure:

Prepare a serial dilution of ONO-6126: In a 96-well plate, perform a 2-fold serial dilution of

your 10 mM ONO-6126 stock solution in DMSO.

Transfer to aqueous medium: In a separate 96-well plate, add your cell culture medium.

Transfer a small, equal volume of each ONO-6126 dilution from the DMSO plate to the

corresponding wells of the aqueous plate. Ensure the final DMSO concentration is consistent

and below 0.5%.

Incubate: Incubate the plate at your experimental temperature (e.g., 37°C) for a set period

(e.g., 1-2 hours).

Measure turbidity: Measure the absorbance of each well at a wavelength between 600 and

650 nm. An increase in absorbance indicates precipitation.

Determine the kinetic solubility: The highest concentration of ONO-6126 that does not show

a significant increase in absorbance compared to the vehicle control is your estimated kinetic

solubility in that medium.

Signaling Pathway
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Mechanism of action of ONO-6126.

Disclaimer: This information is for research use only and is not intended for human or

veterinary use. The provided protocols are intended as a guide and may require optimization

for your specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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